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Compound of Interest

Compound Name: LEQ803

Cat. No.: B3180018 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. LEQ803, a metabolite of the CDK4/6 inhibitor Ribociclib, is utilized in

oncology research and must be managed as a hazardous chemical waste.[1] Adherence to

strict disposal protocols is essential to mitigate risks associated with its handling.

Personal Protective Equipment (PPE) and Handling
Precautions
Before handling LEQ803, it is crucial to consult the Safety Data Sheet (SDS) to understand its

specific hazards.[2] While a specific SDS for LEQ803 is not readily available, the SDS for the

parent compound, Ribociclib (LEE011), indicates potential hazards such as reproductive

toxicity and long-lasting toxic effects to aquatic life.[3] Therefore, stringent safety measures are

required.

Recommended PPE:

Gloves: Wear double chemotherapy gloves for maximum protection.[2]

Eye Protection: Use tightly fitting safety goggles with side-shields.

Lab Coat: A lab coat or other protective clothing is mandatory.

Respiratory Protection: If there is a risk of aerosol formation, a full-face respirator should be

used.
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Handle LEQ803 in a well-ventilated area, such as a chemical fume hood, to avoid inhalation of

dust or vapors.[4] Avoid contact with skin and eyes.[4]

Step-by-Step Disposal Procedures for LEQ803
Waste
All waste contaminated with LEQ803, including stock solutions, unused compounds,

contaminated labware, and personal protective equipment, must be disposed of as hazardous

chemical waste. Do not dispose of LEQ803 down the drain or in regular trash.[5][6]

1. Waste Segregation:

Isolate all LEQ803 waste from other laboratory waste streams.[2]

Do not mix LEQ803 waste with incompatible chemicals.[5]

2. Waste Containers:

Solid Waste: Collect solid LEQ803 waste, including contaminated gloves, absorbent pads,

and empty vials, in a designated, leak-proof, and clearly labeled hazardous waste container.

[2][5] For antineoplastic agents, special black RCRA (Resource Conservation and Recovery

Act) containers are often required.[2]

Liquid Waste: Collect liquid waste containing LEQ803 in a sturdy, chemically resistant, and

sealable container.[5] The container must be kept closed except when adding waste.[5]

Sharps: Any sharps, such as needles or syringes, contaminated with LEQ803 must be

disposed of in a designated sharps container. If the syringe contains any residual drug, it

should be treated as bulk hazardous chemical waste and not placed in a standard sharps

container.[2]

3. Labeling:

Clearly label all waste containers with "Hazardous Waste" and the specific chemical name,

"LEQ803."[2][5]

Include any other relevant hazard information as indicated by the SDS.
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4. Storage:

Store waste containers in a designated and secure Satellite Accumulation Area (SAA) within

the laboratory.[2]

Ensure secondary containment for all liquid waste containers to prevent spills.[5]

5. Disposal Request:

Once a waste container is full or no longer in use, contact your institution's Environmental

Health and Safety (EHS) department to arrange for a hazardous waste pickup.[2][5] Follow

their specific procedures for waste collection requests.

Disposal of Empty Containers
Even "empty" containers of LEQ803 must be handled with care as they may retain chemical

residues.

Thoroughly empty the container.

The first rinse of the container must be collected and disposed of as hazardous liquid waste.

[5]

After a thorough rinsing and air-drying, obliterate or remove the original label before

disposing of the container as solid waste or according to your institution's guidelines for

rinsed chemical containers.[5]

Emergency Procedures
In the event of a spill or accidental exposure to LEQ803, immediate action is necessary.

Spill: Evacuate the area and prevent further spread of the material.[4] Notify your EHS

department immediately for guidance on cleanup.[2] Do not attempt to clean up a significant

spill without proper training and equipment.

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[4]
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Eye Contact: Rinse with pure water for at least 15 minutes.[4]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.[4]

Ingestion: Rinse mouth with water. Do not induce vomiting.[4]

In all cases of exposure, seek immediate medical attention and report the incident to your

supervisor and EHS department.

Logical Workflow for LEQ803 Disposal
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with LEQ803.
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Caption: Workflow for the safe disposal of LEQ803 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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